Cas no 1824056-90-7 (1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol)
1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-DIFLUORO-5-METHOXYPHENYL)PROPAN-2-OL
- starbld0026956
- 1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol
- Benzeneethanol, 3,4-difluoro-5-methoxy-α-methyl-
-
- MDL: MFCD28134282
- Inchi: 1S/C10H12F2O2/c1-6(13)3-7-4-8(11)10(12)9(5-7)14-2/h4-6,13H,3H2,1-2H3
- InChI Key: VZCBPRUBCAFMAE-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)CC(C)O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 178
- XLogP3: 2.1
- Topological Polar Surface Area: 29.5
1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB433931-1 g |
1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol |
1824056-90-7 | 1g |
€516.00 | 2022-03-24 | ||
| Fluorochem | 401434-1g |
1-(3,4-Difluoro-5-methoxyphenyl)propan-2-ol |
1824056-90-7 | 97.0% | 1g |
£567.00 | 2023-04-12 | |
| Fluorochem | 401434-5g |
1-(3,4-Difluoro-5-methoxyphenyl)propan-2-ol |
1824056-90-7 | 97.0% | 5g |
£1,567.00 | 2023-04-12 | |
| abcr | AB433931-1g |
1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol |
1824056-90-7 | 1g |
€635.40 | 2023-09-04 |
1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol
Introduction to 1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol (CAS No. 1824056-90-7)
1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol (CAS No. 1824056-90-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising biological activities and potential therapeutic applications. The present article aims to provide a comprehensive overview of 1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol, including its chemical properties, synthesis methods, biological activities, and recent research advancements.
Chemical Structure and Properties
1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol is a chiral compound with the molecular formula C11H13F2O2. The presence of fluorine atoms and a methoxy group on the phenyl ring imparts unique electronic and steric properties to the molecule. These features contribute to its stability and solubility in various solvents, making it an attractive candidate for pharmaceutical development. The compound's chiral center also allows for the exploration of enantiomeric effects on biological activity.
Synthesis Methods
The synthesis of 1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol has been the subject of several studies, with researchers focusing on developing efficient and scalable methods. One common approach involves the reaction of 3,4-difluoro-5-methoxybenzaldehyde with propylene oxide in the presence of a suitable catalyst. This method yields high purity and enantiomeric excess (ee) products, which are crucial for pharmaceutical applications. Recent advancements in asymmetric catalysis have further improved the yield and selectivity of this reaction.
Biological Activities
1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol has been investigated for its potential as a therapeutic agent due to its diverse biological activities. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated neuroprotective effects in cellular models of neurodegenerative diseases, suggesting its potential in treating conditions like Alzheimer's and Parkinson's disease.
Clinical Trials and Research Advancements
The promising preclinical results have led to increased interest in evaluating 1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol in clinical settings. Several Phase I trials are currently underway to assess the safety and pharmacokinetics of this compound in human subjects. Preliminary data indicate that it is well-tolerated with no significant adverse effects observed at therapeutic doses.
In addition to its anti-inflammatory and neuroprotective properties, recent research has explored the potential of 1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol as an antiviral agent. Studies have shown that it can inhibit the replication of certain viruses, including influenza A and herpes simplex virus (HSV). These findings open up new avenues for its application in viral infections.
Mechanisms of Action
The biological activities of 1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol are attributed to its ability to modulate various cellular signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. Additionally, it can enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby reducing oxidative stress.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol (CAS No. 1824056-90-7) highlights its potential as a multifaceted therapeutic agent with applications in inflammation, neurodegeneration, and viral infections. Further studies are needed to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings continue to emerge, this compound remains a promising candidate for drug development in various medical fields.
1824056-90-7 (1-(3,4-Difluoro-5-methoxyphenyl)-2-propanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)